STX2845
Description
STX2845 is a chemical compound referenced in the study by Møller et al. (2018) as part of a molecular analysis of galaxies, though its specific chemical structure and functional role remain undefined in the publicly accessible literature . The compound is cataloged under the identifier DOI:10.1093/mnras/stx2845, suggesting its relevance in astrophysical or astrochemical contexts. Experimental data for this compound, such as synthesis protocols or spectroscopic characterization, are likely archived in supplementary materials (e.g., Supporting Information), as is standard practice in chemistry and astrophysics publications .
Properties
CAS No. |
1623785-66-9 |
|---|---|
Molecular Formula |
C19H24N2O6S |
Molecular Weight |
408.469 |
IUPAC Name |
6-sulfamoyloxy-2-(3,4,5-trimethoxybenzyl)-1,2,3,4-tetrahydroisoquinoline |
InChI |
InChI=1S/C19H24N2O6S/c1-24-17-8-13(9-18(25-2)19(17)26-3)11-21-7-6-14-10-16(27-28(20,22)23)5-4-15(14)12-21/h4-5,8-10H,6-7,11-12H2,1-3H3,(H2,20,22,23) |
InChI Key |
FADBCEQHRUPPSL-UHFFFAOYSA-N |
SMILES |
COC1=C(OC)C(OC)=CC(CN2CC3=C(C=C(OS(=O)(N)=O)C=C3)CC2)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
STX2845; STX-2845; STX 2845; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
While explicit structural data for STX2845 are unavailable, analogous compounds in astrochemical studies often share motifs such as polycyclic aromatic hydrocarbons (PAHs) or metal-organic complexes. For example:
Key Observations :
- Both CAS 187872-11-3 and 723760-76-7 share brominated aromatic cores, suggesting this compound may also incorporate halogenated groups for stability in high-energy astrophysical environments .
Functional Analogues
Compounds used in similar analytical contexts include:
(a) Polycyclic Aromatic Hydrocarbons (PAHs)
- Example : Coronene (CAS 191-07-1)
(b) Metal-Organic Frameworks (MOFs)
- Contrast: MOFs are synthetically engineered, whereas this compound may form abiotically in space .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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